Cas no 1806739-80-9 (2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1806739-80-9
• MF: C₈H₄ClF₃INO₂
• MW: 365.47554397583
• CID: 4838689
• Update Time: 2025-08-05

2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H4ClF3INO2/c9-2-6-4(3-15)1-5(13)7(14-6)16-8(10,11)12/h1,3H,2H2
• InChI Key： YNIJTYKPYVTJSQ-UHFFFAOYSA-N
• SMILES： IC1C=C(C=O)C(CCl)=NC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on 2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

Comprehensive Guide to 2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS: 1806739-80-9)

2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS: 1806739-80-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a chloromethyl group, an iodo substituent, and a trifluoromethoxy moiety, making it a versatile intermediate in organic synthesis. Its molecular formula is C₈H₄ClF₃INO₂, and it is widely recognized for its role in the development of novel bioactive molecules.

The 2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde structure is particularly valuable in medicinal chemistry due to its ability to act as a building block for heterocyclic compounds. Researchers frequently utilize this compound to synthesize pyridine-based inhibitors, which are essential in drug discovery for targeting enzymes and receptors. The presence of the iodo group allows for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in modern synthetic chemistry.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug candidates. This trend aligns with the growing interest in fluorinated pharmaceuticals, as evidenced by the rise in FDA-approved drugs containing fluorine or trifluoromethoxy groups. 2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde is a key player in this space, enabling the development of next-generation therapeutics with improved pharmacokinetic properties.

Another critical application of 2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde lies in agrochemical research. The pyridine scaffold is a common motif in herbicides and insecticides, and the introduction of trifluoromethoxy and iodo groups can enhance the bioactivity and selectivity of these compounds. This makes the chemical a valuable tool for designing crop protection agents that address emerging challenges in agriculture, such as pest resistance and environmental sustainability.

The synthesis of 2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde typically involves multi-step reactions, starting from commercially available pyridine precursors. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to improve yields and reduce reaction times, reflecting the broader shift toward greener and more efficient synthetic methodologies in the chemical industry.

From a market perspective, the compound's niche applications contribute to its high value in the fine chemicals sector. Suppliers and manufacturers of 2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde often cater to pharmaceutical and agrochemical companies engaged in R&D. Its limited commercial availability underscores the importance of reliable sourcing and quality control, as impurities can significantly impact downstream applications.

For researchers working with 2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde, proper handling and storage are essential. The compound should be stored in a cool, dry environment, protected from light and moisture, to maintain its stability. Safety data sheets (SDS) provide detailed guidelines for handling, emphasizing the need for personal protective equipment (PPE) and adequate ventilation in laboratory settings.

In summary, 2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS: 1806739-80-9) is a multifaceted compound with broad utility in drug discovery and agrochemical innovation. Its unique structural features and reactivity profile make it indispensable for scientists exploring new frontiers in heterocyclic chemistry. As the demand for fluorinated and iodinated building blocks grows, this compound is poised to remain a critical asset in the toolkit of synthetic chemists worldwide.